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Compound of Interest

Compound Name: Neopentyl glycol dimethacrylate

Cat. No.: B008435 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety protocols for Neopentyl Glycol Dimethacrylate (NPGDMA) is

paramount. This technical guide provides an in-depth overview of the NPGDMA Safety Data

Sheet (SDS), detailing essential safety information, handling precautions, and emergency

procedures.

Core Safety and Physical Properties
NPGDMA, also known as 2,2-dimethylpropane-1,3-diyl bis(2-methylacrylate), is a colorless

liquid utilized in the synthesis of polymer materials.[1] While it offers advantageous properties

such as good solubility in organic solvents and stability to light and oxygen, it also presents

potential hazards that necessitate careful handling.[1]

Below is a summary of the key quantitative safety and physical data for NPGDMA, compiled

from various sources.
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Property Value Source

Molecular Formula C13H20O4 [1][2][3]

Molecular Weight 240.3 g/mol [2][3]

Density 1.003 g/mL at 25 °C [3]

Boiling Point 87 °C at 0.6 mm Hg [3]

Flash Point >230 °F (>110 °C) [3]

Refractive Index n20/D 1.453 [3]

Viscosity 6.5 cP at 20 °C [3]

Hazard Identification and Precautionary Measures
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), NPGDMA is classified as causing skin and serious eye irritation.[4][5][6] It may also

cause an allergic skin reaction and respiratory irritation.[6][7]

Hazard Statements:

H315: Causes skin irritation.[4][5][6]

H317: May cause an allergic skin reaction.[7]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[6][7]

Precautionary Statements:

Users should wash hands and face thoroughly after handling, wear protective gloves and eye

protection, and avoid breathing mist, vapors, or spray.[4][5][6][7][8] Contaminated work clothing

should not be allowed out of the workplace.[7][8]

Experimental Protocols: Handling and Storage
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Safe Handling:

Work in a well-ventilated area.[1][8]

Avoid contact with skin, eyes, and clothing.[1][4][8]

Wear suitable protective clothing, including gloves and eye/face protection.[1][4][8]

Prevent the generation of vapor or mist.[4][5]

Keep away from open flames, hot surfaces, and sources of ignition.[1][9]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[8]

Storage:

Store in a cool, dry, and well-ventilated place.[1][9]

Keep containers tightly closed.[5][9]

Store away from direct sunlight.[1]

Keep refrigerated to maintain product quality.[9]

Incompatible with strong oxidizing agents, peroxides, strong acids, and strong bases.[9]

Emergency Procedures
First-Aid Measures:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or

attention.[4][5]

Skin Contact: Take off immediately all contaminated clothing and wash it before reuse.[4][8]

Wash skin with plenty of water.[4][5] If skin irritation or a rash occurs, get medical advice or

attention.[4][8]
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Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[5][6][7]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center

immediately.[9]

Accidental Release Measures:

In the event of a spill, collect the leaking liquid in sealable containers as far as possible. Absorb

the remaining liquid in sand or an inert absorbent and then store and dispose of it according to

local regulations.[8] Ensure adequate ventilation and wear a chemical protection suit.[8]

Visualizing Safety Protocols
To further clarify the necessary safety procedures, the following diagrams illustrate the logical

workflow for handling an NPGDMA spill and the required personal protective equipment.
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NPGDMA Spill Response

Spill Detected
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Dispose of Waste According
to Local Regulations
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Caption: Workflow for handling an NPGDMA spill.
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Required Personal Protective Equipment (PPE) for NPGDMA Handling

Researcher/
Scientist

Chemical Resistant Gloves
(e.g., Nitrile, Neoprene)

Must Wear

Safety Glasses with Side Shields
or Goggles

Must Wear

Lab Coat or
Chemical Resistant Apron

Must Wear

Respirator (if ventilation is inadequate
or aerosols are generated)Conditional
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Caption: Personal Protective Equipment for handling NPGDMA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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